Cas no 946682-10-6 (3-2-(3-fluorophenoxy)ethylpiperidine)

• Product Name: 3-2-(3-fluorophenoxy)ethylpiperidine
• CAS No: 946682-10-6
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 4721159
• PubChem ID: 45075553
• Update Time: 2025-06-10

3-2-(3-fluorophenoxy)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-Fluorophenoxy)ethyl]piperidine
• 3-2-(3-fluorophenoxy)ethylpiperidine

• Inchi： 1S/C13H18FNO/c14-12-4-1-5-13(9-12)16-8-6-11-3-2-7-15-10-11/h1,4-5,9,11,15H,2-3,6-8,10H2
• InChI Key： RAAMEPKFJUMRSF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1CNCCC1

Computed Properties

• Exact Mass: 223.137
• Monoisotopic Mass: 223.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-2-(3-fluorophenoxy)ethylpiperidine

Recent Advances in the Study of 3-2-(3-fluorophenoxy)ethylpiperidine (CAS: 946682-10-6) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-2-(3-fluorophenoxy)ethylpiperidine (CAS: 946682-10-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorophenoxy group and the piperidine moiety makes it a versatile scaffold for drug development, particularly in targeting central nervous system (CNS) disorders and other medically relevant conditions.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 3-2-(3-fluorophenoxy)ethylpiperidine. One key area of investigation has been its interaction with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. Preliminary findings suggest that this compound exhibits high affinity for specific receptor subtypes, which could explain its potential efficacy in treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its receptor-binding properties, researchers have also explored the pharmacokinetic profile of 3-2-(3-fluorophenoxy)ethylpiperidine. Studies indicate that the compound demonstrates favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways and identify potential metabolites.

Another noteworthy aspect of recent research is the synthesis and optimization of 3-2-(3-fluorophenoxy)ethylpiperidine derivatives. By modifying the chemical structure, scientists aim to enhance its therapeutic efficacy while minimizing potential side effects. Several analogs have been synthesized and tested in preclinical models, with some showing improved selectivity and potency compared to the parent compound.

The potential applications of 3-2-(3-fluorophenoxy)ethylpiperidine extend beyond CNS disorders. Emerging evidence suggests its utility in oncology, particularly in targeting cancer cell proliferation and apoptosis. In vitro and in vivo studies have demonstrated its ability to inhibit specific signaling pathways involved in tumor growth, opening new avenues for cancer therapy.

Despite these promising findings, challenges remain in the development of 3-2-(3-fluorophenoxy)ethylpiperidine as a therapeutic agent. Issues such as dose optimization, long-term safety, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate preclinical findings into clinical applications.

In conclusion, 3-2-(3-fluorophenoxy)ethylpiperidine (CAS: 946682-10-6) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological properties and potential therapeutic applications make it a molecule of great interest. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical utility.